Cas no 110499-95-1 (Benzene,1-(trans-4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]-)

• Product Name: Benzene,1-(trans-4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]-
• CAS No: 110499-95-1
• MF: C₂₇H₃₅NS
• MW: 405.638506174088
• CID: 128831
• PubChem ID: 3918405
• Update Time: 2025-04-18

Benzene,1-(trans-4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(trans-4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]-
• 1-(4-trans-Hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]benzene
• 1-(4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]benzene
• 1-(4-TRANS-HEXYLCYCLOHEXYL)-4-(2-(4-ISO&
• 1-(4-trans-hexylcyclohexyl)-4-(2-(4-iso-thiocyana
• 1-(4-trans-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)e
• SCHEMBL9347184
• SCHEMBL1274451
• 110499-95-1
• DTXSID30397950

• Inchi： 1S/C27H35NS/c1-2-3-4-5-6-22-9-15-25(16-10-22)26-17-11-23(12-18-26)7-8-24-13-19-27(20-14-24)28-21-29/h11-14,17-20,22,25H,2-10,15-16H2,1H3
• InChI Key： GFLJBHDKHDTGGY-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)CCC1C=CC(=CC=1)C1CCC(CCCCCC)CC1

Computed Properties

• Exact Mass: 405.24902129g/mol
• Monoisotopic Mass: 405.24902129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

Benzene,1-(trans-4-hexylcyclohexyl)-4-[2-(4-isothiocyanatophenyl)ethyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-37/39